Cas no 13901-82-1 (1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester)
13901-82-1 structure
Product Name:1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester
CAS No:13901-82-1
MF:C16H17NO4
MW:287.310484647751
CID:151553
PubChem ID:461162
Update Time:2025-04-19
1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester
- dimethyl 2,5-dimethyl-1-phenyl-pyrrole-3,4-dicarboxylate
- dimethyl 2,5-dimethyl-1-phenylpyrrole-3,4-dicarboxylate
- 1H-Pyrrole-3,4-dicarboxylic acid, 2,5-dimethyl-1-phenyl-, dimethyl ester
- dimethyl 2,5-dimethyl-1-phenyl-1H-pyrrole-3,4-dicarboxylate
- Pyrrole-3,4-dicarboxylic acid, 2,5-dimethyl-1-phenyl-, dimethyl ester
- 13901-82-1
- DTXSID60160871
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- Inchi: 1S/C16H17NO4/c1-10-13(15(18)20-3)14(16(19)21-4)11(2)17(10)12-8-6-5-7-9-12/h5-9H,1-4H3
- InChI Key: CTZRWCSFBRGFNT-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C(=O)OC)=C(C)N(C2C=CC=CC=2)C=1C)=O
Computed Properties
- Exact Mass: 287.11581
- Monoisotopic Mass: 287.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.15
- Boiling Point: 384.2°Cat760mmHg
- Flash Point: 186.2°C
- Refractive Index: 1.548
- PSA: 57.53
1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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